Cas no 174487-22-0 (8-Azabicyclo[3.2.1]octan-3-amine)

8-Azabicyclo[3.2.1]octan-3-amine structure
174487-22-0 structure
Product Name:8-Azabicyclo[3.2.1]octan-3-amine
CAS No:174487-22-0
MF:C7H14N2
MW:126.199461460114
CID:906140
PubChem ID:13565856
Update Time:2025-04-19

8-Azabicyclo[3.2.1]octan-3-amine Chemical and Physical Properties

Names and Identifiers

    • 8-Azabicyclo[3.2.1]octan-3-amine
    • 3-Amino-8-azabicyclo[3.2.1]octane
    • 8-Azabicyclo[3.2.1]octan-3-amine(9CI)
    • 174487-22-0
    • 8-aza-bicyclo[3.2.1]octan-3-amine
    • AKOS006239580
    • A4306
    • 196614-15-0
    • SCHEMBL334290
    • ZERCTXGMBRAWQP-UHFFFAOYSA-N
    • 8-Azabicyclo[3.2.1]octan-3-amine,endo-(9ci)
    • SCHEMBL731367
    • exo-8-azabicyclo[3.2.1]octan-3-amine
    • DB-228556
    • EN300-7045041
    • Inchi: 1S/C7H14N2/c8-5-3-6-1-2-7(4-5)9-6/h5-7,9H,1-4,8H2
    • InChI Key: ZERCTXGMBRAWQP-UHFFFAOYSA-N
    • SMILES: N1C2CC(CC1CC2)N

Computed Properties

  • Exact Mass: 126.11600
  • Monoisotopic Mass: 126.115698455g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 102
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 38Ų

Experimental Properties

  • PSA: 38.05000
  • LogP: 1.25720

8-Azabicyclo[3.2.1]octan-3-amine Pricemore >>

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174487-22-0 95.0%
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Enamine
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Enamine
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